2-(Aminomethyl)-3-(3,4-dimethoxyphenyl)propanoic acid;hydrochloride

• IUPAC Name: 2-(aminomethyl)-3-(3,4-dimethoxyphenyl)propanoic acid;hydrochloride
• InChI: InChI=1S/C12H17NO4.ClH/c1-16-10-4-3-8(6-11(10)17-2)5-9(7-13)12(14)15;/h3-4,6,9H,5,7,13H2,1-2H3,(H,14,15);1H
• InChI Key: FCOKLJDATWICPC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC(CN)C(=O)O)OC.Cl
• Molecular Formula: C12H18ClNO4
• Molecular Weight: 275.73 g/mol

Description

2-(Aminomethyl)-3-(3,4-dimethoxyphenyl)propanoic acid;hydrochloride, also known as D,L-AP3, is a chemical compound that has been widely studied for its potential therapeutic applications in various neurological disorders.

Scientific Research Applications

• Synthesis and Structural Studies:

  • This compound has been used in the synthesis of optically pure (S)-dimethoxy-1,2,3,4-tetrahydro-3-isoquinolinecarboxylic acid. The process involved Pictet-Spengler ring closure and asymmetric hydrogenation, which is significant in the development of chiral catalysts and pharmaceutical intermediates (O'reilly, Derwin, & Lin, 1990).
  • In another study, the crystal structure of a related compound, 2-[2-(4-chloro-phenyl)-acetylamino]-3-(3,4- dimethoxyphenyl)propionic acid methyl ester, was determined, contributing to the understanding of molecular structures and interactions (Chen, Gan, Feng, & Guo, 2014).

• Analytical Techniques and Pharmaceutical Compounds:

  • A study focused on characterizing polymorphic forms of an investigational pharmaceutical compound, showcasing the use of spectroscopic and diffractometric techniques. This research highlights the importance of analytical methods in understanding the physical and chemical properties of pharmaceutical compounds (Vogt, Williams, Johnson, & Copley, 2013).

• Fluorescence Derivatisation and Biochemical Applications:

  • The compound has been used to develop fluorescent derivatising agents for amino acids, facilitating their detection and analysis in biological assays. This application is crucial in biochemical research and diagnostics (Frade, Barros, Moura, & Gonçalves, 2007).

• Radiation-Induced Modification and Biological Activities:

  • A study involved the modification of poly vinyl alcohol/acrylic acid hydrogels through condensation reactions with various amines, including 2-amino-3-(4-hydroxyphenyl) propanoic acid, for potential medical applications. This research contributes to the development of materials with enhanced biological activities (Aly & El-Mohdy, 2015).

• Synthesis and Antioxidant Properties:

  • The compound's derivatives have been synthesized and their antioxidant properties evaluated, contributing to the development of new therapeutic agents with potential antioxidant effects (Dovbnya, Kaplaushenko, Frolova, & Pruglo, 2022).

• Polymorphism in Pharmaceutical Compounds:

  • A study examined the structural and energetic aspects of a new polymorph of bupropion hydrochloride, providing insights into the stability and properties of different crystalline forms of pharmaceuticals (Maccaroni, Malpezzi, Famulari, & Masciocchi, 2012).